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Compound of Interest

Compound Name: GPR61 Inverse agonist 1

Cat. No.: B12375188 Get Quote

For Immediate Reference: Treat GPR61 Inverse Agonist 1 as a hazardous chemical for

disposal purposes. Due to its novel nature, specific hazards are not fully characterized. Follow

your institution's hazardous waste disposal protocols.

This guide provides essential safety and logistical information for the proper disposal of GPR61
Inverse Agonist 1, a compound intended for research use only. The following procedures are

based on established best practices for handling novel chemical compounds within a laboratory

setting.

Core Principle: Precautionary Handling
Given that GPR61 Inverse Agonist 1 is a novel compound, its full toxicological and

environmental impact is unknown. Therefore, it must be handled and disposed of with the

assumption that it is hazardous.[1][2] Never dispose of this compound or its solutions down the

drain or in regular solid waste streams.[3][4]

Quantitative Data Summary
For reference, the key physical and chemical properties of GPR61 Inverse Agonist 1 are

summarized below.
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Property Value Source

Molecular Formula C22H26F2N6O5S MedchemExpress

Molecular Weight 524.54 g/mol MedchemExpress

Form Solid Powder ProbeChem

Solubility 100 mg/mL in DMSO MedchemExpress

Experimental Protocols: Disposal Procedures
Follow these step-by-step instructions for the safe disposal of GPR61 Inverse Agonist 1 in its

various forms.

1. Disposal of Pure (Neat) GPR61 Inverse Agonist 1 Powder

Step 1: Container Labeling.

Place the original vial or a securely sealed container holding the GPR61 Inverse Agonist
1 powder in a larger, labeled waste container.

The label must clearly state "Hazardous Waste," the chemical name ("GPR61 Inverse
agonist 1"), and any known hazard information.[5][6] If no specific hazard is known,

indicate "Caution: Research chemical with unknown hazards."

Step 2: Segregation.

Store the waste container in a designated satellite accumulation area for chemical waste.

[7]

Ensure it is segregated from incompatible waste streams, such as strong acids, bases, or

oxidizers.

Step 3: Arrange for Pickup.

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for hazardous chemical waste.
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Provide them with all available information about the compound.

2. Disposal of GPR61 Inverse Agonist 1 Dissolved in a Solvent (e.g., DMSO)

Solutions of GPR61 Inverse Agonist 1, often prepared in Dimethyl Sulfoxide (DMSO), must be

disposed of as liquid hazardous waste.

Step 1: Waste Collection.

Use a designated, leak-proof, and chemically resistant container for liquid hazardous

waste. The container should be compatible with the solvent used (e.g., a high-density

polyethylene container for DMSO solutions).[8]

Never mix different types of chemical waste in the same container.[9]

Step 2: Labeling.

Clearly label the liquid waste container with "Hazardous Waste."

List all contents, including the full chemical name "GPR61 Inverse agonist 1" and the

solvent "Dimethyl Sulfoxide," along with their approximate concentrations or volumes.

Keep the container securely closed when not in use.[7]

Step 3: Storage.

Store the liquid waste container in a designated satellite accumulation area, within

secondary containment to prevent spills.[1]

Step 4: Disposal Request.

Follow your institution's procedures to request a pickup of the liquid hazardous waste from

your EHS department.

3. Disposal of Contaminated Labware

Any labware, such as pipette tips, tubes, or gloves, that comes into contact with GPR61
Inverse Agonist 1 should be considered contaminated and disposed of as solid hazardous

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12375188?utm_src=pdf-body
https://www.benchchem.com/product/b12375188?utm_src=pdf-body
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.benchchem.com/product/b12375188?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://www.benchchem.com/product/b12375188?utm_src=pdf-body
https://www.benchchem.com/product/b12375188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


waste.

Step 1: Collection.

Collect all contaminated solid materials in a designated, durable, and clearly labeled

hazardous waste bag or container.

Step 2: Labeling.

The label should indicate "Hazardous Waste" and specify the nature of the contamination

(e.g., "Solid waste contaminated with GPR61 Inverse agonist 1").

Step 3: Disposal.

Arrange for the disposal of the solid hazardous waste through your institution's EHS office.
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Caption: General workflow for the disposal of GPR61 Inverse Agonist 1.
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Caption: Decision tree for classifying GPR61 Inverse Agonist 1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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